4-(Aminomethyl)phthalic acid;hydrochloride
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Overview
Description
4-(Aminomethyl)phthalic acid;hydrochloride, also known as AMPA, is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. AMPA is a derivative of phthalic acid and is commonly used as a precursor for the synthesis of other organic compounds.
Scientific Research Applications
4-(Aminomethyl)phthalic acid;hydrochloride has been extensively studied for its potential applications in the field of scientific research. One of the main applications of 4-(Aminomethyl)phthalic acid;hydrochloride is as a precursor for the synthesis of other organic compounds. 4-(Aminomethyl)phthalic acid;hydrochloride can be used as a building block for the synthesis of various amino acid derivatives, peptides, and other bioactive compounds.
Mechanism of Action
The mechanism of action of 4-(Aminomethyl)phthalic acid;hydrochloride is not fully understood. However, it has been suggested that 4-(Aminomethyl)phthalic acid;hydrochloride may act as an agonist for the glutamate receptor, which is involved in the regulation of synaptic transmission in the central nervous system. 4-(Aminomethyl)phthalic acid;hydrochloride has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
4-(Aminomethyl)phthalic acid;hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, which may be responsible for its neuroprotective effects. 4-(Aminomethyl)phthalic acid;hydrochloride has also been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(Aminomethyl)phthalic acid;hydrochloride in lab experiments is its well-established synthesis method. 4-(Aminomethyl)phthalic acid;hydrochloride is also relatively stable and can be stored for extended periods of time without degradation. However, one of the limitations of using 4-(Aminomethyl)phthalic acid;hydrochloride is its potential toxicity. 4-(Aminomethyl)phthalic acid;hydrochloride has been shown to be toxic at high concentrations and should be handled with care.
Future Directions
There are several future directions for research on 4-(Aminomethyl)phthalic acid;hydrochloride. One area of research is the development of new synthetic methods for 4-(Aminomethyl)phthalic acid;hydrochloride and its derivatives. Another area of research is the investigation of the potential therapeutic applications of 4-(Aminomethyl)phthalic acid;hydrochloride in the treatment of neurodegenerative diseases and other oxidative stress-related diseases. Additionally, the mechanism of action of 4-(Aminomethyl)phthalic acid;hydrochloride and its effects on neurotransmission and synaptic plasticity are areas that require further investigation.
Conclusion:
In conclusion, 4-(Aminomethyl)phthalic acid;hydrochloride, or 4-(Aminomethyl)phthalic acid;hydrochloride, is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. 4-(Aminomethyl)phthalic acid;hydrochloride is a well-established precursor for the synthesis of other organic compounds and has been shown to have neuroprotective and antioxidant properties. While there are some limitations to using 4-(Aminomethyl)phthalic acid;hydrochloride in lab experiments, its potential applications make it an important area of research for the future.
Synthesis Methods
The synthesis of 4-(Aminomethyl)phthalic acid;hydrochloride involves the reaction of phthalic anhydride with formaldehyde and ammonia in the presence of a catalyst. The reaction results in the formation of 4-(Aminomethyl)phthalic acid, which is then converted to its hydrochloride salt by the addition of hydrochloric acid. The synthesis of 4-(Aminomethyl)phthalic acid;hydrochloride is a well-established process and has been described in several scientific publications.
properties
IUPAC Name |
4-(aminomethyl)phthalic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4.ClH/c10-4-5-1-2-6(8(11)12)7(3-5)9(13)14;/h1-3H,4,10H2,(H,11,12)(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGIXXNUZFBXJMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CN)C(=O)O)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Aminomethyl)phthalic acid;hydrochloride |
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